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Compound of Interest

Compound Name: Ethyl 3,3,3-trifluoropropanoate

Cat. No.: B1273106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3,3,3-trifluoropropanoate is a crucial fluorinated building block in modern organic

synthesis. Its trifluoromethyl group imparts unique properties to molecules, making it a valuable

intermediate in the development of pharmaceuticals and agrochemicals.[1] This guide provides

a comprehensive overview of its chemical properties, synthesis, and applications.

Chemical Identification and Properties
Ethyl 3,3,3-trifluoropropanoate is a colorless to light-yellow liquid.[2] Its fundamental

identifiers and physicochemical properties are summarized below.
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Property Value Reference(s)

CAS Number 352-23-8 [3][4][5]

Molecular Formula C₅H₇F₃O₂ [3][4]

Molecular Weight 156.10 g/mol [4][5]

SMILES CCOC(=O)CC(F)(F)F [5]

InChI Key
FMDMKDPUFQNVSH-

UHFFFAOYSA-N
[2][3]

Boiling Point 106 °C at 760 mmHg [6]

50 °C at 12 mmHg [5]

Density 1.191 g/cm³ [7]

Physical Form Liquid [3]

Purity Typically ≥98% [2][3]

Storage Conditions
Sealed in a dry environment at

2-8°C
[3][8]

Chemical Structure
Caption: Chemical structure of Ethyl 3,3,3-trifluoropropanoate.

Experimental Protocol: Synthesis
A representative synthetic procedure for Ethyl 3,3,3-trifluoropropanoate is detailed below.

This process involves the purification of a crude product via distillation to yield the final

compound as a colorless oil.[6]

Materials:

Crude Ethyl 3,3,3-trifluoropropanoate

Equipment:
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Distillation apparatus

Round-bottom flask

Heating mantle

Condenser

Receiving flask

Procedure:

The crude product is transferred to a round-bottom flask.

The solvent is removed by concentration under reduced pressure.

The resulting crude product is purified by distillation at 760 mmHg.

The fraction boiling at 106°C is collected as pure Ethyl 3,3,3-trifluoropropanoate.[6]

Characterization Data:

IR (pure): 2989, 1747, 1384, 1360, 1267, 1216, 1110, 1026, 929, 836, 755, 653 cm⁻¹[6]

¹H NMR (400 MHz, CDCl₃): δ 4.24 (q, J = 7.2 Hz, 2H), 3.17 (q, J = 10.1 Hz, 2H), 1.30 (t, J =

7.2 Hz, 3H)[6]

¹³C NMR (100 MHz, CDCl₃): δ 164.1 (q, JCF = 4.1 Hz, 1C), 123.4 (q, JCF = 274.5 Hz, 1C),

61.7 (1C), 39.5 (q, JCF = 30.8 Hz, 1C), 13.8 (1C)[6]

Synthesis Workflow

Crude Product Concentration under
reduced pressure

Remove solvent Distillation
(106°C, 760 mmHg)

Purification Pure Ethyl 3,3,3-trifluoropropanoate

Click to download full resolution via product page

Caption: General workflow for the purification of Ethyl 3,3,3-trifluoropropanoate.
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Applications in Drug Development
The incorporation of a trifluoromethyl (-CF₃) group into organic molecules is a key strategy in

modern drug design.[1] This is due to the group's ability to favorably alter a compound's

pharmacokinetic and pharmacodynamic properties, such as:

Lipophilicity: Affects how a drug interacts with biological membranes.

Solubility: Influences drug absorption and distribution.

Metabolic Stability: Can block metabolic pathways, increasing the drug's half-life.

Molecular Conformation: Can impact binding affinity to target proteins.

pKa: Affects the ionization state of a molecule at physiological pH.[1]

Ethyl 3,3,3-trifluoropropanoate serves as a vital precursor for introducing the trifluoromethyl

group into more complex molecules, making it an important intermediate in the synthesis of

new chemical entities (NCEs) for therapeutic use.[1]

Safety Information
It is important to handle Ethyl 3,3,3-trifluoropropanoate with appropriate safety precautions.
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Hazard Information Details Reference(s)

Signal Word Danger [2][3]

Hazard Statements
H225: Highly flammable liquid

and vapor.
[2][3]

H315: Causes skin irritation. [2][3]

H319: Causes serious eye

irritation.
[2][3]

H335: May cause respiratory

irritation.
[2][3]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

[2][3]

P233: Keep container tightly

closed.
[2][3]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[2][3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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